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Compound of Interest

Compound Name: Lanabecestat

Cat. No.: B602830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the BACE1 inhibitor,

Lanabecestat. The document details its synonyms, mechanism of action, quantitative data

from preclinical and clinical studies, and detailed experimental protocols.

Synonyms and Identifiers for Lanabecestat
Lanabecestat has been identified by several names and codes throughout its development.

These are crucial for comprehensively searching databases and literature.

Identifier Type Identifier

Primary Name Lanabecestat

Developmental Codes AZD3293, LY3314814[1]

Chemical Name

(1R,1'R,4R)-4-methoxy-5''-methyl-6'-(5-(prop-1-

yn-1-yl)pyridin-3-yl)-3'H-dispiro[cyclohexane-

1,2'-indene-1',2''-imidazol]-4''-amine

CAS Number 1383982-64-6

UNII X8SPJ492VF

DrugBank ID DB14814
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Core Mechanism of Action: BACE1 Inhibition
Lanabecestat is a potent, orally bioavailable small-molecule inhibitor of the beta-site amyloid

precursor protein cleaving enzyme 1 (BACE1). BACE1 is the rate-limiting enzyme in the

amyloidogenic pathway, which is responsible for the production of amyloid-beta (Aβ) peptides,

the primary component of amyloid plaques in Alzheimer's disease.[2] By inhibiting BACE1,

Lanabecestat reduces the cleavage of the amyloid precursor protein (APP) into the Aβ

fragment, thereby decreasing the production of Aβ peptides.[1]

The BACE1 Signaling Pathway in Alzheimer's Disease
The following diagram illustrates the canonical amyloidogenic pathway and the role of BACE1,

which is the target of Lanabecestat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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